Cas no 1566361-54-3 (2-formamidohept-5-ynoic acid)

• Product Name: 2-formamidohept-5-ynoic acid
• CAS No: 1566361-54-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5909088
• PubChem ID: 104807954
• Update Time: 2025-07-22

2-formamidohept-5-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-formamidohept-5-ynoic acid
• 1566361-54-3
• EN300-1300513

• Inchi： 1S/C8H11NO3/c1-2-3-4-5-7(8(11)12)9-6-10/h6-7H,4-5H2,1H3,(H,9,10)(H,11,12)
• InChI Key： HYLFTCLZRIHVLE-UHFFFAOYSA-N
• SMILES： OC(C(CCC#CC)NC=O)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-formamidohept-5-ynoic acid

Recent Advances in the Study of 2-Formamidohept-5-ynoic Acid (CAS: 1566361-54-3)

2-Formamidohept-5-ynoic acid (CAS: 1566361-54-3) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of various biological pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by a formamido group and a terminal alkyne, makes it a versatile building block for click chemistry and other bioorthogonal reactions. Recent publications have demonstrated its utility in the synthesis of peptidomimetics and other biologically active molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-formamidohept-5-ynoic acid as a precursor for the development of novel protease inhibitors, showcasing its potential in targeting infectious diseases.

In addition to its synthetic applications, 2-formamidohept-5-ynoic acid has been investigated for its direct biological effects. A study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the characterization of 2-formamidohept-5-ynoic acid and its derivatives. These tools have been instrumental in confirming the compound's purity and stability, which are critical for its application in drug development. Moreover, computational modeling studies have provided insights into its binding interactions with target proteins, aiding in the design of more potent analogs.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-formamidohept-5-ynoic acid. Researchers are actively exploring greener synthetic routes and improved purification methods to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications, particularly in areas such as oncology and infectious diseases.

In conclusion, 2-formamidohept-5-ynoic acid (CAS: 1566361-54-3) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research is likely to uncover new therapeutic opportunities and further establish its role in drug discovery. This brief underscores the importance of continued investment in the study of such innovative compounds to advance the field of chemical biology and improve patient outcomes.